Cas no 279679-99-1 (N-(4-methyl-1H-imidazol-5-yl)-Methanesulfonamide)

N-(4-methyl-1H-imidazol-5-yl)-Methanesulfonamide structure
279679-99-1 structure
Product name:N-(4-methyl-1H-imidazol-5-yl)-Methanesulfonamide
CAS No:279679-99-1
MF:C5H9N3O2S
MW:175.20886
CID:248249
PubChem ID:45121014

N-(4-methyl-1H-imidazol-5-yl)-Methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-methyl-1H-imidazol-5-yl)-Methanesulfonamide
    • Methanesulfonamide,N-(5-methyl-1H-imidazol-4-yl)- (9CI)
    • Methanesulfonamide,N-(4-methyl-1H-imidazol-5-yl)-
    • N-(4-Methyl-1H-imidazol-5-yl)methanesulfonamide
    • 279679-99-1
    • Inchi: InChI=1S/C5H9N3O2S/c1-4-5(7-3-6-4)8-11(2,9)10/h3,8H,1-2H3,(H,6,7)
    • InChI Key: HKJBXVKBBMMAIL-UHFFFAOYSA-N
    • SMILES: CC1=C(NS(C)(=O)=O)NC=N1

Computed Properties

  • Exact Mass: 175.042
  • Monoisotopic Mass: 175.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 83.2A^2

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